![molecular formula C8H8O3S B1470165 6,7-dihydro-4H-thieno[3,2-c]pyran-4-carboxylic acid CAS No. 1428233-08-2](/img/structure/B1470165.png)
6,7-dihydro-4H-thieno[3,2-c]pyran-4-carboxylic acid
Overview
Description
6,7-Dihydro-4H-thieno[3,2-c]pyran-4-carboxylic acid is a research compound . Its molecular formula is C8H8O3S . It is usually available in solid form .
Molecular Structure Analysis
The molecular weight of this compound is 184.22 . The InChI code for this compound is 1S/C8H8O3S/c9-8(10)7-3-5-4-11-2-1-6(5)12-7/h3H,1-2,4H2,(H,9,10) .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 184.22 .Scientific Research Applications
Bioactive Compounds of Plants and Antioxidant Activity
Natural carboxylic acids, derived from plants, are recognized for their biological activities, including antioxidant, antimicrobial, and cytotoxic effects. The structural differences among selected carboxylic acids, such as benzoic acid, cinnamic acid, and others, influence their bioactivity, highlighting the importance of hydroxyl groups and conjugated bonds in determining antioxidant activity. This suggests a potential area of application for compounds like 6,7-dihydro-4H-thieno[3,2-c]pyran-4-carboxylic acid in enhancing antioxidant, antimicrobial, and anti-cancer properties in a structured manner (Godlewska-Żyłkiewicz et al., 2020).
Heterocyclic Compounds in Organic Chemistry
Pyrazole carboxylic acid derivatives are highlighted for their significant biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. This underlines the role of heterocyclic compounds, such as this compound, in medicinal chemistry as scaffolds for developing biologically active compounds. The synthesis and biological applications of these derivatives are critical for creating new therapeutic agents (Cetin, 2020).
Biocatalyst Inhibition by Carboxylic Acids
The study of carboxylic acids, such as this compound, in the context of biocatalyst inhibition is crucial for developing robust microbial strains for industrial applications. Understanding the impact of carboxylic acids on microbes, including their inhibitory mechanisms, is essential for fermentative production processes. This knowledge aids in metabolic engineering strategies to increase microbial tolerance and performance (Jarboe et al., 2013).
Pyrene Bioremediation and Environmental Implications
The bioremediation potential of certain bacterial strains, including Mycobacterium, for degrading polycyclic aromatic hydrocarbons like pyrene, suggests an environmental application for carboxylic acids in enhancing the efficiency of bioremediation processes. This area of research is vital for addressing pollution and environmental degradation, pointing to the potential role of compounds like this compound in environmental science (Qutob et al., 2022).
Safety and Hazards
properties
IUPAC Name |
6,7-dihydro-4H-thieno[3,2-c]pyran-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8O3S/c9-8(10)7-5-2-4-12-6(5)1-3-11-7/h2,4,7H,1,3H2,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSZNHEOVQDXYJJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(C2=C1SC=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201213351 | |
Record name | 4H-Thieno[3,2-c]pyran-4-carboxylic acid, 6,7-dihydro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201213351 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1428233-08-2 | |
Record name | 4H-Thieno[3,2-c]pyran-4-carboxylic acid, 6,7-dihydro- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1428233-08-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4H-Thieno[3,2-c]pyran-4-carboxylic acid, 6,7-dihydro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201213351 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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